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PEG-3 Oleamide Overview and Available Data

PEG-3 Oleamide is a non-ionic surfactant created by attaching a short polyethylene glycol (PEG) chain to

oleic acid [1]. Its key characteristics are summarized in the table below.

Property Description

Chemical Nature Amide of oleic acid and polyethylene glycol (PEG-3) [2] [1].

Primary
Functions

Emulsifier, stabilizer, and thickener [2]. In cosmetics, acts as a gentle cleansing

and emulsifying agent [1].

Typical
Applications

Used in cosmetic products (creams, lotions, makeup) and industrial applications

(coatings, lubricants, plastics) [2] [1].

The search results do not provide specific quantitative data on its physical stability (e.g., thermal

degradation, aggregation propensity) compared to other surfactants like polysorbates.
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While direct data on PEG-3 Oleamide is unavailable, one study provides relevant insights on the general

stabilizing effect of protein PEGylation and its interaction with surfactants [3]. This research on the

therapeutic protein filgrastim (G-CSF) offers a useful parallel for understanding potential stabilization

mechanisms.

The study compared native G-CSF with its PEGylated form (PEG-GCSF) in the presence of polysorbate 20

[3]. Key findings are summarized below.

Aspect Studied Key Finding on Impact of PEGylation

Heat-Induced
Aggregation

PEG-GCSF showed improved resistance. While both proteins aggregated, the

presence of PEG minimized aggregate size to below 120 nm, compared to over 2
μm for native G-CSF [3].

Protein
Conformation

PEGylation did not significantly alter the protein's secondary structure or its
temperature-induced conformational changes [3].

Surface Activity PEGylation increased the amphiphilic nature of the protein, allowing it to lower
surface tension more effectively [3].

Surfactant
Interaction

Polysorbate 20 interacted weakly with both G-CSF and PEG-GCSF via a
hydrophobic mechanism. The presence of the surfactant did not minimize

thermal-induced instability for either protein form [3].

The experimental workflow from this study is outlined in the diagram below, which may serve as a reference

for designing stability tests.
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Suggestions for Further Research

To obtain the specific comparative stability data you need, I suggest the following approaches:

Refine Your Search: Use specialized scientific databases like PubMed, Scopus, or Web of Science

with more targeted queries such as "PEG-3 oleamide stability surfactant comparison" or "PEGylated
oleamide pharmaceutical formulation."

Investigate Broader Surfactant Literature: Research the stability data of structurally similar non-
ionic surfactants (e.g., other PEGylated fatty acid amides or polysorbates) to infer potential properties

of PEG-3 Oleamide.
Consult Manufacturer Data: Directly contact chemical suppliers and manufacturers of PEG-3
Oleamide (like Chempri [2]) to request technical data sheets, stability studies, or whitepapers not
available in public domain.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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